Ethyl 4-cyano-3-methyl-5-(2-thienylcarbonylamino)thiophene-2-carboxylate

• IUPAC Name: ethyl 4-cyano-3-methyl-5-(thiophene-2-carbonylamino)thiophene-2-carboxylate
• InChI: InChI=1S/C14H12N2O3S2/c1-3-19-14(18)11-8(2)9(7-15)13(21-11)16-12(17)10-5-4-6-20-10/h4-6H,3H2,1-2H3,(H,16,17)
• InChI Key: KTQJKUSFUNUKCY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)C2=CC=CS2)C#N)C
• Molecular Formula: C14H12N2O3S2
• Molecular Weight: 320.4 g/mol
• CAS No.: 449177-12-2

Description

Ethyl 4-cyano-3-methyl-5-(2-thienylcarbonylamino)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C14H12N2O3S2 and its molecular weight is 320.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Ethyl 4-cyano-3-methyl-5-(2-thienylcarbonylamino)thiophene-2-carboxylate, a compound with a complex molecular structure, serves as a key intermediate in the synthesis of various heterocyclic compounds. Researchers have explored its reactivity through various heterocyclization reactions, leading to the production of a range of derivatives with potential pharmacological activities. For instance, its treatment with carbon disulfide and halo compounds yields bisthiazole and bisthiolane derivatives. Further, its basic hydrolysis yields diaminothieno[2,3-b]thiophene, which reacts with different reagents to produce bispyrido- and bispyrrolothieno[2,3-b]thiophenes, and bisarylideneaminothieno[2,3-b]thiophenes (A. Khodairy & A. El-Saghier, 2011).

Antimicrobial and Antioxidant Properties

This compound derivatives exhibit significant antimicrobial and antioxidant activities. Synthesized compounds have been screened for these properties, revealing that specific derivatives show excellent antibacterial and antifungal properties, along with remarkable antioxidant potential. This highlights their potential use in developing new therapeutic agents (K. Raghavendra et al., 2016).

Anticancer Activity

Furthermore, the synthesis of novel thiophene and benzothiophene derivatives from this compound has been pursued to evaluate their anti-proliferative activity against various cancer cell lines. The efforts have yielded promising candidates that exhibit substantial activity, underscoring the compound's utility in developing anticancer agents (R. Mohareb et al., 2016).

Electrochromic and Conductive Materials

Additionally, this compound and its derivatives have found applications in materials science, particularly in the synthesis of electrochromic and conductive materials. These materials exhibit promising properties for use in electronic devices, offering insights into the versatile applications of this compound beyond pharmacology (J. Ruiz et al., 1989).